Cas no 2171192-16-6 ((3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid)

(3S)-3-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid is a protected amino acid derivative commonly employed in peptide synthesis. The compound features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which offers selective deprotection under mild basic conditions, ensuring compatibility with solid-phase peptide synthesis (SPPS) methodologies. Its stereochemistry is well-defined, with (3S) and (2R) configurations, making it suitable for constructing chiral peptides with high enantiomeric purity. The inclusion of a 4-methylpentanamide side chain enhances hydrophobicity, which can be advantageous for modulating peptide solubility and interactions. The terminal carboxylic acid allows for further coupling reactions, facilitating sequential peptide elongation. This reagent is valued for its stability, synthetic versatility, and utility in producing structurally complex peptides.
(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid structure
2171192-16-6 structure
Product Name:(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
CAS No:2171192-16-6
MF:C26H32N2O5
MW:452.542687416077
CID:6425469
PubChem ID:165578934
Update Time:2025-06-08

(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
    • 2171192-16-6
    • (3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
    • EN300-1576859
    • Inchi: 1S/C26H32N2O5/c1-4-17(14-24(29)30)27-25(31)23(13-16(2)3)28-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t17-,23+/m0/s1
    • InChI Key: CDBIUILJCZTDFV-GAJHUEQPSA-N
    • SMILES: O(C(N[C@@H](C(N[C@H](CC(=O)O)CC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 105Ų

(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1576859-0.05g
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
2171192-16-6
0.05g
$2829.0 2023-06-04
Enamine
EN300-1576859-0.1g
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
2171192-16-6
0.1g
$2963.0 2023-06-04
Enamine
EN300-1576859-0.25g
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
2171192-16-6
0.25g
$3099.0 2023-06-04
Enamine
EN300-1576859-0.5g
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
2171192-16-6
0.5g
$3233.0 2023-06-04
Enamine
EN300-1576859-1.0g
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
2171192-16-6
1g
$3368.0 2023-06-04
Enamine
EN300-1576859-2.5g
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
2171192-16-6
2.5g
$6602.0 2023-06-04
Enamine
EN300-1576859-5.0g
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
2171192-16-6
5g
$9769.0 2023-06-04
Enamine
EN300-1576859-10.0g
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
2171192-16-6
10g
$14487.0 2023-06-04
Enamine
EN300-1576859-50mg
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
2171192-16-6
50mg
$888.0 2023-09-24
Enamine
EN300-1576859-100mg
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
2171192-16-6
100mg
$930.0 2023-09-24

Additional information on (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid

Research Brief on (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS: 2171192-16-6)

The compound (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS: 2171192-16-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, is being explored for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the specific stereochemistry of the amino acid residues make it a valuable intermediate in the synthesis of complex bioactive peptides.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in pharmaceutical development. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve these goals. Researchers have also investigated the stability of the compound under various conditions, providing insights into its handling and storage requirements.

One of the key findings from recent research is the compound's role in the development of peptide-based drugs. Its structural attributes allow for the efficient incorporation into peptide chains, enabling the creation of novel therapeutics with enhanced bioavailability and specificity. Additionally, the Fmoc group's ability to protect amino functionalities during synthesis has been leveraged to design peptides with tailored properties for specific biological targets.

In the context of drug delivery, (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid has shown promise as a component of prodrug systems. These systems are designed to improve the pharmacokinetic profiles of active pharmaceutical ingredients (APIs) by enhancing their solubility and stability. Preliminary in vitro and in vivo studies have demonstrated the potential of this compound to facilitate targeted drug release, minimizing off-target effects and improving therapeutic outcomes.

Future research directions include further exploration of the compound's biological activity and its potential applications in personalized medicine. The integration of computational modeling and machine learning approaches is expected to accelerate the discovery of new derivatives and optimize existing formulations. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically viable solutions.

In conclusion, (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS: 2171192-16-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique properties and potential applications underscore the importance of continued investigation and development in this area.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.